Cas no 899217-78-8 (2-(2-methoxyphenyl)-4,5-dihydro-3H-12-oxa-1,3-diazatetraphen-4-one)

2-(2-Methoxyphenyl)-4,5-dihydro-3H-12-oxa-1,3-diazatetraphen-4-one is a heterocyclic compound featuring a fused tetracyclic structure with oxygen and nitrogen atoms integrated into its framework. This molecular architecture imparts unique electronic and steric properties, making it a valuable intermediate in organic synthesis and pharmaceutical research. The presence of the methoxy group enhances solubility and modulates reactivity, facilitating further functionalization. Its rigid scaffold is advantageous for designing ligands or bioactive molecules with targeted interactions. The compound’s stability under standard conditions ensures consistent performance in synthetic applications. Researchers may find it particularly useful in developing novel heterocyclic systems or exploring structure-activity relationships in medicinal chemistry.

2-(2-methoxyphenyl)-4,5-dihydro-3H-12-oxa-1,3-diazatetraphen-4-one structure

899217-78-8 structure

Product Name:2-(2-methoxyphenyl)-4,5-dihydro-3H-12-oxa-1,3-diazatetraphen-4-one

CAS No:899217-78-8

MF:C₂₂H₁₆N₂O₃

MW:356.374045372009

CID:5753648

Update Time:2025-05-26

2-(2-methoxyphenyl)-4,5-dihydro-3H-12-oxa-1,3-diazatetraphen-4-one Chemical and Physical Properties

Names and Identifiers

- 11H-Naphtho[1',2':5,6]pyrano[2,3-d]pyrimidin-11-one, 10,12-dihydro-9-(2-methoxyphenyl)-
- 2-(2-methoxyphenyl)-4,5-dihydro-3H-12-oxa-1,3-diazatetraphen-4-one
- Inchi： 1S/C22H16N2O3/c1-26-18-9-5-4-8-15(18)20-23-21(25)17-12-16-14-7-3-2-6-13(14)10-11-19(16)27-22(17)24-20/h2-11H,12H2,1H3,(H,23,24,25)
- InChI Key： XUXUFHSGTLWEFD-UHFFFAOYSA-N
- SMILES： C1(C2=CC=CC=C2OC)NC(=O)C2CC3=C4C(C=CC=C4)=CC=C3OC=2N=1

Experimental Properties

Density: 1.35±0.1 g/cm3(Predicted)
Boiling Point: 568.2±60.0 °C(Predicted)
pka: 1.38±0.20(Predicted)

2-(2-methoxyphenyl)-4,5-dihydro-3H-12-oxa-1,3-diazatetraphen-4-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F1603-0490-2μmol	2-(2-methoxyphenyl)-4,5-dihydro-3H-12-oxa-1,3-diazatetraphen-4-one	899217-78-8	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F1603-0490-5μmol	2-(2-methoxyphenyl)-4,5-dihydro-3H-12-oxa-1,3-diazatetraphen-4-one	899217-78-8	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F1603-0490-1mg	2-(2-methoxyphenyl)-4,5-dihydro-3H-12-oxa-1,3-diazatetraphen-4-one	899217-78-8	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F1603-0490-2mg	2-(2-methoxyphenyl)-4,5-dihydro-3H-12-oxa-1,3-diazatetraphen-4-one	899217-78-8	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F1603-0490-3mg	2-(2-methoxyphenyl)-4,5-dihydro-3H-12-oxa-1,3-diazatetraphen-4-one	899217-78-8	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F1603-0490-4mg	2-(2-methoxyphenyl)-4,5-dihydro-3H-12-oxa-1,3-diazatetraphen-4-one	899217-78-8	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F1603-0490-5mg	2-(2-methoxyphenyl)-4,5-dihydro-3H-12-oxa-1,3-diazatetraphen-4-one	899217-78-8	90%+	5mg	$69.0	2023-05-17

2-(2-methoxyphenyl)-4,5-dihydro-3H-12-oxa-1,3-diazatetraphen-4-one Related Literature

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Related Categories

Additional information on 2-(2-methoxyphenyl)-4,5-dihydro-3H-12-oxa-1,3-diazatetraphen-4-one

Compound CAS No 899217-78-8: A Comprehensive Overview

The compound with CAS No 899217-78-8, also known as 2-(2-methoxyphenyl)-4,5-dihydro-3H-12-oxa-1,3-diazatetraphen-4-one, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and its potential applications in drug development and materials science.

Structure and Properties: The molecular structure of 2-(2-methoxyphenyl)-4,5-dihydro-3H-12-oxa-1,3-diazatetraphen-4-one is characterized by a tetraphenylene framework with a fused oxadiazole ring system. The presence of the methoxy group at the 2-position of the phenyl ring introduces electronic effects that can influence the compound's reactivity and solubility properties. Recent studies have highlighted its exceptional stability under various reaction conditions, making it a valuable intermediate in the synthesis of more complex molecules.

Synthesis and Applications: The synthesis of this compound involves a multi-step process that typically includes Friedel-Crafts alkylation followed by cyclization reactions. Researchers have recently explored novel catalytic methods to enhance the efficiency of these reactions, leading to higher yields and improved purity levels. In terms of applications, this compound has shown promise as a building block for constructing bioactive molecules with potential anti-cancer properties.

Recent Research Findings: Recent advancements in computational chemistry have enabled detailed studies of the electronic structure and reactivity of CAS No 899217-78-8. These studies have revealed that the compound exhibits unique electronic properties due to its conjugated π-system, which could be exploited in the development of advanced materials such as organic semiconductors and optoelectronic devices.

Safety and Handling: While handling this compound, it is essential to follow standard laboratory safety protocols to ensure safe working conditions. Proper ventilation and personal protective equipment are recommended during synthesis and manipulation.

In conclusion, CAS No 899217-78-8, or 2-(2-methoxyphenyl)-4,5-dihydro-3H-12-oxa-1,3-diazatetraphen-4-one, represents a significant advancement in chemical synthesis with broad implications for both academic research and industrial applications.